Cas no 1389975-23-8 (N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide
• CAS No: 1389975-23-8
• MF: C₁₆H₂₈N₄O
• MW: 292.419723510742
• CID: 6201610
• PubChem ID: 60295846
• Update Time: 2025-05-20

N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1389975-23-8
• Z1176555090
• N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide
• EN300-6532200
• AKOS008244735

• Inchi： 1S/C16H28N4O/c1-19(2)14-7-6-10-20(11-14)12-15(21)18-16(13-17)8-4-3-5-9-16/h14H,3-12H2,1-2H3,(H,18,21)
• InChI Key： XUHLTSJVXLSZHE-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCC(C1)N(C)C)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 292.22631153g/mol
• Monoisotopic Mass: 292.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide

Introduction to N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide (CAS No. 1389975-23-8)

N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide, a compound with the chemical identifier CAS No. 1389975-23-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups within its molecular framework, including the presence of a cyano group, a dimethylamino piperidine moiety, and an acetamide side chain, contributes to its unique chemical properties and reactivity.

Recent research in the domain of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex biological targets. The N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide molecule exemplifies this trend, as it integrates multiple pharmacophoric elements that are known to interact with biological systems in sophisticated ways. The cyano group, for instance, can participate in hydrogen bonding and influence the compound's solubility and metabolic stability, while the dimethylamino piperidine moiety is often associated with enhanced binding affinity to certain protein targets.

The acetamide side chain further contributes to the compound's pharmacological profile by providing a site for further functionalization and interaction with biological receptors. This multifaceted structural design makes N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide a promising candidate for further investigation in various therapeutic areas. Studies have begun to explore its potential in modulating pathways associated with neurological disorders, inflammation, and cancer, among others.

In the context of neurological research, the piperidine scaffold is particularly noteworthy. Piperidine derivatives are well-documented for their ability to interact with neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The dimethylamino group enhances the basicity of the piperidine ring, which can improve binding interactions with acidic residues on target proteins. This feature is crucial for achieving high affinity and selectivity in drug design.

The cyano group attached to the cyclohexyl ring introduces another layer of complexity to the molecule. While it may seem like a simple substituent, the cyano group can significantly alter the electronic properties of the molecule, influencing its reactivity and interactions with biological targets. Additionally, it can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

One of the most exciting aspects of N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide is its potential as a lead compound for drug discovery. Its unique structural features provide a rich foundation for medicinal chemists to explore structure-activity relationships (SARs) and optimize its pharmacological properties. By systematically modifying different parts of the molecule, researchers can identify analogs with improved efficacy, reduced toxicity, and enhanced pharmacokinetic profiles.

The acetamide group in particular offers numerous possibilities for derivatization. Acetamides are known to be bioisosteric with amides, which are common motifs in biologically active molecules. By replacing or modifying this group, chemists can explore alternative binding modes and potentially uncover new mechanisms of action. This flexibility makes N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide a versatile scaffold for generating novel therapeutics.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide interacts with biological targets at an atomic level. These simulations can guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

In addition to computational studies, experimental approaches such as X-ray crystallography have been employed to visualize the interactions between this compound and its targets. High-resolution structures provide invaluable insights into binding modes and can help rationalize differences in activity observed between different analogs. Such structural information is crucial for designing next-generation compounds with improved pharmacological properties.

The potential applications of N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide extend beyond traditional therapeutic areas. Researchers are increasingly interested in exploring its use in personalized medicine, where it could be tailored to individual patient profiles through targeted modifications. This approach holds promise for developing treatments that are more effective and better tolerated by patients.

The synthesis of this compound also represents an achievement in synthetic organic chemistry. The multi-step process required to construct its complex framework showcases the ingenuity and precision of modern synthetic methods. Advances in synthetic techniques have made it possible to access increasingly complex molecules like N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide, opening up new avenues for drug discovery and development.

In conclusion, N-(1-cyanocyclohexyl)-2-[3-(dimethylamino)piperidin-1-yl]acetamide (CAS No. 1389975-23-8) is a remarkable compound that exemplifies the intersection of innovative chemistry and therapeutic potential. Its complex structure and diverse functional groups make it a valuable tool for researchers exploring new treatments for various diseases. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.